2-(cyclopentylthio)-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]acetamide
• InChI: InChI=1S/C17H19NO2S3/c19-16(11-22-13-3-1-2-4-13)18-9-14-5-6-15(23-14)17(20)12-7-8-21-10-12/h5-8,10,13H,1-4,9,11H2,(H,18,19)
• InChI Key: CWOQPYJZIYGAQS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2=CC=C(S2)C(=O)C3=CSC=C3
• Molecular Formula: C17H19NO2S3
• Molecular Weight: 365.5 g/mol

Description

2-(cyclopentylthio)-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)acetamide, also known as CP-THIO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CP-THIO is a thioamide derivative that has shown promising results in several studies, making it a subject of interest for researchers worldwide.

Scientific Research Applications

Applications in Organic Synthesis and Heterocyclic Chemistry

• Heterocyclic Compound Synthesis: Research indicates the utility of thiophene derivatives in synthesizing heterocyclic compounds with potential biological activities. For instance, reactions involving cyclopenta[b]thiophene derivatives led to the development of compounds tested for anticonvulsant, behavioral, and CNS antidepressant activities, highlighting the significance of thiophene structures in medicinal chemistry (El-Sharkawy, 2012).
• Cyclopalladation Reactions: The study of cyclopalladation reactions of aniline derivatives, including those related to thiophene, provides insights into the synthesis of palladium complexes, which are crucial in catalytic applications. This research underscores the importance of steric and electronic factors in facilitating these reactions, which could be relevant for the catalytic applications of compounds similar to the one (Mossi, Klaus, & Rys, 1992).

Applications in Medicinal Chemistry and Drug Design

• Antitumor Activity: Novel thiophene and pyrimidine derivatives, synthesized from cyclopenta[b]thiophene derivatives, showed promising inhibitory effects on various cancer cell lines, illustrating the potential of thiophene-containing compounds in cancer therapy (Albratty, El-Sharkawy, & Alam, 2017).
• Antimicrobial Agents: Studies on the synthesis of heterocyclic compounds incorporating sulfamoyl moiety, derived from thiophene and acetamide structures, demonstrated their potential as antimicrobial agents, highlighting the broader applications of such compounds in addressing microbial resistance (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Applications in Material Science

• Photochromic and Electrochromic Properties: Dithienylcyclopentene derivatives, related to thiophene structures, have shown both photochromic and electrochromic properties, useful in developing materials for smart windows, displays, and sensors (Peters & Branda, 2003).